Cas no 1895262-33-5 (5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine)
5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine
- 1895262-33-5
- EN300-2495327
-
- MDL: MFCD32710534
- Inchi: 1S/C7H11N3O2/c1-7(2-3-11-4-7)5-9-6(8)10-12-5/h2-4H2,1H3,(H2,8,10)
- InChI Key: XHMNISHNXOGNDL-UHFFFAOYSA-N
- SMILES: O1CCC(C2=NC(N)=NO2)(C)C1
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 74.2Ų
5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2495327-1.0g |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 1.0g |
$1357.0 | 2024-06-19 | |
| Enamine | EN300-2495327-0.05g |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 0.05g |
$315.0 | 2024-06-19 | |
| Enamine | EN300-2495327-0.1g |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 0.1g |
$470.0 | 2024-06-19 | |
| Enamine | EN300-2495327-0.25g |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 0.25g |
$672.0 | 2024-06-19 | |
| Enamine | EN300-2495327-0.5g |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 0.5g |
$1058.0 | 2024-06-19 | |
| Enamine | EN300-2495327-1g |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 1g |
$1357.0 | 2023-09-15 | |
| Enamine | EN300-2495327-2.5g |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 2.5g |
$2660.0 | 2024-06-19 | |
| Enamine | EN300-2495327-5g |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 5g |
$3935.0 | 2023-09-15 | |
| Enamine | EN300-2495327-10g |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 10g |
$5837.0 | 2023-09-15 | |
| Aaron | AR0292CD-50mg |
5-(3-methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine |
1895262-33-5 | 95% | 50mg |
$459.00 | 2025-02-17 |
5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine
5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine (CAS No. 1895262-33-5): An Overview of Its Structure, Properties, and Applications
5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine (CAS No. 1895262-33-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, physical and chemical properties, and the latest research findings related to 5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine.
The molecular structure of 5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine is characterized by a 1,2,4-oxadiazole ring fused to a 3-methyloxolan ring. The oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. The presence of this ring imparts unique chemical and biological properties to the molecule. The 3-methyloxolan ring further enhances the structural complexity and contributes to the compound's overall stability and reactivity.
In terms of physical properties, 5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine is typically a white crystalline solid with a melting point ranging from 100°C to 105°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various analytical and preparative techniques in laboratory settings.
The chemical properties of 5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine are influenced by its functional groups. The amine group on the oxadiazole ring can participate in hydrogen bonding and other intermolecular interactions, which can affect its reactivity and biological activity. Additionally, the methoxy group on the oxolan ring can influence the compound's lipophilicity and bioavailability.
Recent research has focused on the potential therapeutic applications of 5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine effectively reduced inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α.
Beyond its anti-inflammatory effects, 5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine has also shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage. The neuroprotective effects are attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in cell survival.
In addition to its biological activities, 5-(3-Methyloxolan-3-y\-l)-1,2,4-o\-xadiazol\-3-am\-ine has been explored for its potential as a drug delivery platform. Researchers have developed nanoparticles encapsulating this compound to enhance its bioavailability and target specific tissues or organs. This approach has shown promising results in improving drug efficacy while reducing systemic side effects.
The synthesis of 5-(3-Methyloxolan\-3-y\-l)\--1,\--2,\--4-o\-xadiazo\-l-\--\--\--\--\--\--\--\--\--\--\--\--\--\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\---amine involves several steps that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the cyclization of nitriles with hydroxylamines followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on a larger scale.
In conclusion, 5-(3-Methyloxolan\-3-y\-l)\--1,\--2,\--4-o\-xadiazo\-l-\--\--\--\--\--\--\--\---amine (CAS No. 1895262\-\.\.\.\.\.\.\.\.\.\.\.\.\.\.\.\. \-. \-. \-. \-. \-. \-. \-. \-. \-. \-. \-. \-. \-. \-. \-. \-. -.-.-.-.-.-.-.-.-.-.-.-.-.-.-.-.-.-.-.-.) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.
1895262-33-5 (5-(3-Methyloxolan-3-yl)-1,2,4-oxadiazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)